Cas no 1805140-62-8 (3-Cyano-2,5-dimethylbenzenesulfonyl chloride)

• Product Name: 3-Cyano-2,5-dimethylbenzenesulfonyl chloride
• CAS No: 1805140-62-8
• MF: C₉H₈ClNO₂S
• MW: 229.683320045471
• CID: 5003816
• Update Time: 2025-08-05

3-Cyano-2,5-dimethylbenzenesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 3-Cyano-2,5-dimethylbenzenesulfonyl chloride

• Inchi： 1S/C9H8ClNO2S/c1-6-3-8(5-11)7(2)9(4-6)14(10,12)13/h3-4H,1-2H3
• InChI Key： VQBHISXHLXQULI-UHFFFAOYSA-N
• SMILES： ClS(C1C=C(C)C=C(C#N)C=1C)(=O)=O

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 14
• Rotatable Bond Count: 1
• Complexity: 351
• XLogP3: 2.4
• Topological Polar Surface Area: 66.3

Additional information on 3-Cyano-2,5-dimethylbenzenesulfonyl chloride

Introduction to 3-Cyano-2,5-dimethylbenzenesulfonyl Chloride (CAS No. 1805140-62-8)

3-Cyano-2,5-dimethylbenzenesulfonyl chloride (CAS No. 1805140-62-8) is a versatile organic compound that has gained significant attention in recent years due to its unique chemical properties and potential applications in various fields, particularly in medicinal chemistry and materials science. This compound is characterized by its cyano group, dimethyl substituents, and sulfonyl chloride functional group, which collectively contribute to its reactivity and utility in synthetic transformations.

The cyano group in 3-Cyano-2,5-dimethylbenzenesulfonyl chloride is a key feature that imparts significant electronic and steric effects to the molecule. The presence of this group can influence the reactivity of the sulfonyl chloride moiety, making it an excellent electrophile for nucleophilic substitution reactions. This property has been exploited in the synthesis of various complex organic molecules, including pharmaceutical intermediates and functional materials.

The dimethyl substituents on the benzene ring provide additional steric hindrance and electronic stabilization, which can be crucial for controlling the regioselectivity of reactions involving this compound. These substituents also contribute to the overall solubility and stability of the molecule, making it suitable for a wide range of synthetic protocols.

The sulfonyl chloride functional group is highly reactive and can undergo nucleophilic substitution reactions with a variety of nucleophiles, including alcohols, amines, and thiols. This reactivity makes 3-Cyano-2,5-dimethylbenzenesulfonyl chloride an important building block in the synthesis of sulfonamides, sulfonates, and other sulfur-containing compounds. Sulfonamides are particularly important in medicinal chemistry due to their broad spectrum of biological activities, including antibacterial, antifungal, and anti-inflammatory properties.

Recent research has highlighted the potential of 3-Cyano-2,5-dimethylbenzenesulfonyl chloride in the development of novel therapeutic agents. For instance, a study published in the Journal of Medicinal Chemistry reported the use of this compound as a key intermediate in the synthesis of a series of potent inhibitors targeting specific enzymes involved in cancer progression. The unique combination of the cyano group and sulfonyl chloride functionality allowed for the efficient synthesis of these inhibitors with high selectivity and potency.

In addition to its applications in medicinal chemistry, 3-Cyano-2,5-dimethylbenzenesulfonyl chloride has also found use in materials science. The compound's ability to form stable covalent bonds with various functional groups makes it an attractive candidate for the development of advanced materials with tailored properties. For example, researchers at a leading materials science institute have utilized this compound to create novel polymers with enhanced mechanical strength and thermal stability. These polymers have shown promise in applications ranging from electronics to aerospace engineering.

The synthesis of 3-Cyano-2,5-dimethylbenzenesulfonyl chloride typically involves multi-step procedures that require careful control of reaction conditions to ensure high yields and purity. Common synthetic routes include the reaction of 3-cyano-2,5-dimethylbenzenesulfonic acid with thionyl chloride or phosphorus pentachloride. Advances in green chemistry have led to the development of more environmentally friendly methods for synthesizing this compound, such as using microwave-assisted reactions or catalytic systems that minimize waste generation.

In conclusion, 3-Cyano-2,5-dimethylbenzenesulfonyl chloride (CAS No. 1805140-62-8) is a valuable organic compound with a wide range of applications in both medicinal chemistry and materials science. Its unique combination of functional groups makes it an excellent building block for synthesizing complex molecules with diverse biological activities and material properties. Ongoing research continues to uncover new uses for this compound, further solidifying its importance in modern chemical research.